Cas no 2613383-74-5 (lithium(1+) 2-6-(trifluoromethyl)pyrazin-2-ylacetate)

lithium(1+) 2-6-(trifluoromethyl)pyrazin-2-ylacetate structure
2613383-74-5 structure
Product Name:lithium(1+) 2-6-(trifluoromethyl)pyrazin-2-ylacetate
CAS No:2613383-74-5
MF:C7H4F3LiN2O2
MW:212.05507183075
MDL:MFCD33031682
CID:5663926
PubChem ID:155943369
Update Time:2023-11-27

lithium(1+) 2-6-(trifluoromethyl)pyrazin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

    • EN300-27717375
    • lithium(1+) 2-[6-(trifluoromethyl)pyrazin-2-yl]acetate
    • 2613383-74-5
    • 2-Pyrazineacetic acid, 6-(trifluoromethyl)-, lithium salt (1:1)
    • lithium(1+) 2-6-(trifluoromethyl)pyrazin-2-ylacetate
    • MDL: MFCD33031682
    • Inchi: 1S/C7H5F3N2O2.Li/c8-7(9,10)5-3-11-2-4(12-5)1-6(13)14;/h2-3H,1H2,(H,13,14);/q;+1/p-1
    • InChI Key: KVUVYLYHDQCCSU-UHFFFAOYSA-M
    • SMILES: FC(C1=CN=CC(CC(=O)[O-])=N1)(F)F.[Li+]

Computed Properties

  • Exact Mass: 212.03849030g/mol
  • Monoisotopic Mass: 212.03849030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.9Ų

lithium(1+) 2-6-(trifluoromethyl)pyrazin-2-ylacetate Pricemore >>

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